Cas no 850931-17-8 (N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide)

• Product Name: N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide
• CAS No: 850931-17-8
• MF: C₁₈H₁₈FN₃O
• MW: 311.353427410126
• CID: 5555547
• PubChem ID: 22423122
• Update Time: 2025-07-13

N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-methylpropanamide
• N-(2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)isobutyramide
• F0589-0543
• SR-01000907131-1
• 850931-17-8
• SR-01000907131
• N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide

• Inchi： 1S/C18H18FN3O/c1-11(2)18(23)21-17-16(13-4-6-14(19)7-5-13)20-15-10-12(3)8-9-22(15)17/h4-11H,1-3H3,(H,21,23)
• InChI Key： CGBWSLINIPPVGD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(NC(C(C)C)=O)N2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 311.14339037g/mol
• Monoisotopic Mass: 311.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide

Professional Introduction to N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide (CAS No. 850931-17-8)

N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide, with the CAS number 850931-17-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its imidazopyridine core and fluoro-substituted phenyl ring, make it a promising candidate for further investigation in drug discovery.

The N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide structure combines elements from two distinct heterocyclic systems: imidazole and pyridine. The presence of a methyl group at the 7-position of the imidazopyridine ring and a fluoro substituent on the phenyl ring at the 4-position introduces specific electronic and steric properties that can influence its interactions with biological targets. These structural characteristics have been the focus of numerous studies aimed at elucidating its pharmacological profile and potential applications in medicinal chemistry.

In recent years, there has been a growing interest in developing novel small molecules that can modulate biological pathways associated with various diseases. The N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide compound has been explored for its potential role in addressing several therapeutic areas. One of the most notable areas of research has been its application in oncology. Studies have indicated that this molecule may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation and survival. The fluorine atom in the phenyl ring is particularly significant, as it can enhance metabolic stability and binding affinity to biological targets.

Furthermore, the N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide has shown promise in preclinical studies as a potential treatment for inflammatory disorders. The imidazopyridine scaffold is known to interact with various receptors and enzymes that play a role in inflammation. Researchers have observed that this compound can modulate inflammatory pathways by inhibiting key mediators such as COX enzymes and cytokines. These findings suggest that it could be a valuable addition to therapeutic strategies aimed at reducing inflammation and related symptoms.

The synthesis of N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the fluoro substituent, in particular, demands precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to produce this compound with greater efficiency, making it more accessible for further research and development.

One of the most significant challenges in pharmaceutical development is the optimization of drug-like properties such as solubility, bioavailability, and metabolic stability. The structure of N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide presents both opportunities and challenges in this regard. The presence of polar functional groups enhances solubility but may also increase susceptibility to metabolic degradation. Researchers are actively exploring strategies to improve the pharmacokinetic profile of this compound while maintaining its biological activity.

In conclusion, N-2-(4-fluorophenyl)-7-methylimidazo1,2-apyridin-3-yl-2-methylpropanamide (CAS No. 850931-17-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and promising biological activities make it an attractive candidate for further investigation in various fields of medicine. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.